3-Bromo-2-(bromomethyl)-6-chloro-4-methylpyridine

• Molecular Formula: C7H6Br2ClN
• Molecular Weight: 299.39 g/mol
• IUPAC Name: 3-bromo-2-(bromomethyl)-6-chloro-4-methylpyridine
• InChI: InChI=1S/C7H6Br2ClN/c1-4-2-6(10)11-5(3-8)7(4)9/h2H,3H2,1H3
• InChI Key: FTMYUSVBQZQRPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1Br)CBr)Cl

Description

3-Bromo-2-(bromomethyl)-6-chloro-4-methylpyridine is a useful research compound. Its molecular formula is C7H6Br2ClN and its molecular weight is 299.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (3-bromo-6-chloro-4-methylpyridin-2-yl)methanol (22.9 g, 97 mmol) in CH2Cl2 (1.5 L) was cooled to 0° C. CBr4 (48.2 g, 145 mmol) was added, followed by Ph3P (38.1 g, 145 mmol). The reaction was stirred at 0° C. for 20 minutes and then warmed to r.t. for 16 hours. The reaction was then concentrated and the residue was purified by flash chromatography on silica gel with 0 to 10% EtOAc/heptanes to afford of 3-bromo-2-(bromomethyl)-6-chloro-4-methylpyridine. 1H NMR (CDCl3, 500 MHz) δ 7.16 (s, 1H), 4.67 (s, 2H), 2.43 (s, 3H).